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Cat. No.: B2759546 Get Quote

Abstract
4-(5-Oxazolyl)benzylamine is a heterocyclic building block of significant interest in medicinal

chemistry and drug discovery. Its unique structure, combining a benzylamine moiety with an

oxazole ring, makes it a valuable precursor for synthesizing a wide range of complex molecules

and potential therapeutic agents. This guide provides an in-depth analysis of the commercial

availability of 4-(5-Oxazolyl)benzylamine, offering critical insights for researchers, chemists,

and procurement specialists. We will cover its chemical properties, identify key commercial

suppliers, discuss essential quality control considerations for research applications, and briefly

touch upon its role in synthetic chemistry.

Introduction: The Significance of 4-(5-
Oxazolyl)benzylamine in Research
The pursuit of novel bioactive compounds is a cornerstone of modern pharmaceutical research.

Heterocyclic compounds, particularly those containing nitrogen and oxygen, are privileged

scaffolds found in a vast number of FDA-approved drugs. The oxazole ring system, a five-

membered aromatic heterocycle, is known for its diverse biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties[1][2][3].

Similarly, the benzylamine scaffold is a fundamental component in many pharmaceuticals,

contributing to molecular conformation and target binding[4]. 4-(5-Oxazolyl)benzylamine
merges these two important pharmacophores, presenting a versatile starting point for library
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synthesis and lead optimization campaigns. Understanding its commercial landscape is the first

critical step for any research program intending to utilize this compound.

Core Chemical & Physical Properties
A thorough understanding of a compound's properties is essential for its handling, storage, and

application in experimental work. 4-(5-Oxazolyl)benzylamine is a solid at room temperature

with a molecular weight of 174.20 g/mol [5][6]. Key identifiers and properties are summarized in

the table below.

Property Value Source(s)

CAS Number 672324-91-3 Parchem, Sunway Pharm[5][6]

Molecular Formula C₁₀H₁₀N₂O
Sigma-Aldrich, Sunway

Pharm[6]

Molecular Weight 174.20
Sigma-Aldrich, Sunway

Pharm[6]

IUPAC Name
(4-(Oxazol-5-

yl)phenyl)methanamine
Sunway Pharm[6]

Synonyms

4-(5-

Oxazolyl)benzenemethanamin

e

Sunway Pharm[6]

Appearance Solid Sigma-Aldrich[7]

SMILES String
NCC1=CC=C(C2=CN=CO2)C

=C1
Sigma-Aldrich[7]

InChI Key
KDGPGIRXRWYDQE-

UHFFFAOYSA-N
Sigma-Aldrich[7]

The structure of 4-(5-Oxazolyl)benzylamine is depicted below, highlighting its constituent

functional groups.

Caption: Chemical structure of 4-(5-Oxazolyl)benzylamine.
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Commercial Availability and Sourcing
The accessibility of a chemical building block is paramount for the timely execution of research

projects. 4-(5-Oxazolyl)benzylamine is available from several specialty chemical suppliers,

typically catering to the research and development sector. The availability ranges from

milligram-scale for initial screening to gram-scale for synthetic campaigns.

Supplier
Product
Number

Purity
Available
Quantity

Notes

Sigma-Aldrich CDS022239
Not specified

(AldrichCPR)
50 MG

Sold "as-is";

buyer is

responsible for

confirming purity.

Sunway Pharm

Ltd
CB07207 97% 1g

Certificate of

Analysis (CofA)

and NMR data

available upon

request[6].

Parchem Not specified Not specified Bulk quantities

Positioned as a

supplier for

larger scale and

industrial

needs[5].

Expert Insight: The choice of supplier often depends on the experimental stage. For initial

proof-of-concept reactions or biological screening, a small quantity from a supplier like Sigma-

Aldrich may be sufficient. However, it is crucial to note their "AldrichCPR" grade disclaimer,

which places the onus of quality verification entirely on the researcher. For later-stage

development or reactions where stoichiometry is critical, sourcing from a supplier like Sunway

Pharm, which provides a stated purity and analytical data, is the more prudent choice[6]. For

scaling up a synthesis, a bulk chemical supplier such as Parchem would be the appropriate

contact[5].
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The following workflow illustrates a logical process for sourcing this chemical for a research

project.

Evaluation Criteria

1. Identify Research Need
(e.g., Synthesis Precursor)

2. Search Supplier Databases
(CAS: 672324-91-3)

3. Evaluate Supplier Specifications

Purity & Analytical Data
(e.g., >97%, NMR available?)

Quantity & Lead Time
(e.g., 1g in stock)

4. Select Supplier & Procure

5. Incoming Quality Control
(Confirm identity & purity)

Click to download full resolution via product page

Caption: A typical workflow for sourcing research chemicals.

Safety, Handling, and Quality Control
Proper handling and storage are critical for ensuring the integrity of the compound and the

safety of laboratory personnel.
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Safety Information: Based on the Globally Harmonized System (GHS) classifications provided

by suppliers, 4-(5-Oxazolyl)benzylamine is considered acutely toxic if swallowed[8].

GHS Pictogram: GHS06 (Skull and crossbones)[8]

Signal Word: Danger[8]

Hazard Statement: H301 - Toxic if swallowed[8]

Recommended Handling Protocol:

Personal Protective Equipment (PPE): Always handle this compound in a certified chemical

fume hood. Wear standard PPE, including a lab coat, safety glasses, and nitrile gloves.

Dispensing: As it is a solid, avoid creating dust when weighing. Use appropriate weighing

tools and clean surfaces immediately after use.

Disposal: Dispose of unused material and contaminated waste according to institutional and

local environmental regulations for toxic chemical waste.

Storage: To maintain its chemical integrity, 4-(5-Oxazolyl)benzylamine should be stored in a

tightly sealed container in a dry environment, as recommended by suppliers[6]. Room

temperature storage is generally acceptable[6].

Self-Validating Quality Control (QC): Upon receiving the compound, especially if it is an "as-is"

product, it is best practice to perform internal QC.

Identity Confirmation: Run a simple ¹H-NMR (Proton Nuclear Magnetic Resonance)

spectrum and compare it to the expected structure or any data provided by the supplier.

Purity Assessment: A High-Performance Liquid Chromatography (HPLC) analysis can

provide a quantitative measure of purity, which is crucial for reactions requiring precise molar

equivalents.

Applications in Synthetic & Medicinal Chemistry
The true value of 4-(5-Oxazolyl)benzylamine lies in its utility as a synthetic intermediate. The

primary amine group is a versatile functional handle for a variety of chemical transformations.
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Key Reactions:

Amide Coupling: The benzylamine can be readily acylated with carboxylic acids, acid

chlorides, or anhydrides to form amides, a common linkage in bioactive molecules.

Reductive Amination: It can react with aldehydes or ketones to form an intermediate imine,

which is then reduced to yield a secondary amine.

Sulfonamide Formation: Reaction with sulfonyl chlorides yields sulfonamides, another

important class of compounds in medicinal chemistry[3].

The oxazole core itself is often a target-binding element or a metabolically stable bioisostere for

other functional groups. Research into related oxazole-containing structures has shown

activities in areas such as antioxidant and antimicrobial applications[1][9].

A generalized scheme illustrating the synthetic utility of this compound is shown below.

Potential Derivatives

4-(5-Oxazolyl)benzylamine

Amides

 Acylation 
 (R-COCl) 

Sulfonamides

 Sulfonylation 
 (R-SO₂Cl) 

Secondary Amines

 Reductive Amination 
 (R-CHO, NaBH₃CN) 

Click to download full resolution via product page

Caption: Synthetic pathways originating from 4-(5-Oxazolyl)benzylamine.

Conclusion
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4-(5-Oxazolyl)benzylamine is a commercially available and highly valuable building block for

researchers in drug discovery and organic synthesis. While readily sourced from several

suppliers in various quantities, researchers must exercise due diligence in selecting a vendor

whose product specifications (purity, available data) align with their experimental needs.

Adherence to strict safety and handling protocols is mandatory due to the compound's acute

oral toxicity. By leveraging this guide, scientists can confidently and safely incorporate 4-(5-
Oxazolyl)benzylamine into their research endeavors, accelerating the discovery of novel

chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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